N-(3-chloro-4-fluorophenyl)-2-{[2,2-dimethyl-5-(4-methylphenyl)-2H-imidazol-4-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[2,2-dimethyl-5-(4-methylphenyl)imidazol-4-yl]sulfanylacetamide
• InChI: InChI=1S/C20H19ClFN3OS/c1-12-4-6-13(7-5-12)18-19(25-20(2,3)24-18)27-11-17(26)23-14-8-9-16(22)15(21)10-14/h4-10H,11H2,1-3H3,(H,23,26)
• InChI Key: IWLWLEVSMOPPGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(N=C2SCC(=O)NC3=CC(=C(C=C3)F)Cl)(C)C
• Molecular Formula: C20H19ClFN3OS
• Molecular Weight: 403.9 g/mol

Description

This compound is an organic molecule that contains several functional groups: an amide group (-CONH2), a sulfanyl group (-SH), and an imidazole ring (a five-membered ring with two non-adjacent nitrogen atoms). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the imidazole ring, followed by the introduction of the sulfanyl group, and finally the formation of the amide bond. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and their connectivity. The presence of the aromatic imidazole ring and phenyl ring suggests that the compound could exhibit planarity in these regions. The electronegative atoms (such as oxygen, nitrogen, and sulfur) could also engage in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the amide group might be hydrolyzed under acidic or basic conditions, and the sulfanyl group could be oxidized to a sulfonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would depend on the strength of its intermolecular forces.

Mechanism of Action

Without specific context, it’s difficult to predict the biological activity or mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. Generally, compounds with similar structures could potentially be irritants or harmful if ingested, inhaled, or in contact with skin.

Future Directions

Future studies could focus on synthesizing this compound and characterizing its properties. If it’s intended to be a drug, it would be important to study its pharmacological activity, toxicity, and metabolic stability.